Cas no 21383-22-2 (3-hydrazinyl-4,5-dihydro-1,2,4-triazin-5-one)

3-hydrazinyl-4,5-dihydro-1,2,4-triazin-5-one is a versatile organic compound with significant applications in chemical synthesis. It features a unique triazine ring structure, which imparts stability and reactivity. This compound is highly valued for its ability to participate in various chemical transformations, including condensation and cyclization reactions. Its availability and ease of handling make it a valuable tool in the synthesis of complex organic molecules.

3-hydrazinyl-4,5-dihydro-1,2,4-triazin-5-one structure

21383-22-2 structure

Product Name:3-hydrazinyl-4,5-dihydro-1,2,4-triazin-5-one

CAS No:21383-22-2

MF:C₃H₅N₅O

MW:127.104698896408

CID:287506

PubChem ID:135515789

Update Time:2025-10-31

3-hydrazinyl-4,5-dihydro-1,2,4-triazin-5-one Chemical and Physical Properties

Names and Identifiers

- 1,2,4-Triazin-5(2H)-one,3-hydrazinyl-
- 1,2,4-triazin-5-ol, 3-hydrazinyl-
- 3-hydrazinyl-1,2,4-triazin-5-ol
- EN300-104373
- AKOS006223505
- 3-hydrazinyl-4,5-dihydro-1,2,4-triazin-5-one
- CS-0117541
- SCHEMBL5924355
- AKOS015831851
- Oprea1_291697
- 3-hydrazinyl-4H-1,2,4-triazin-5-one
- NSC146048
- NSC-146048
- SCHEMBL18528354
- CHEMBL21890
- 3-hydrazino-1,2,4-triazin-5(2h)-one
- DTXSID50301716
- 3-hydrazino-1,2,4-triazin-5(4h)-one
- 21383-22-2
- 3-hydrazinyl-1,2,4-triazin-5(4H)-one
- SCHEMBL17234295
- Inchi： 1S/C3H5N5O/c4-7-3-6-2(9)1-5-8-3/h1H,4H2,(H2,6,7,8,9)
- InChI Key： VZVCIMDPWUKXBT-UHFFFAOYSA-N
- SMILES： O=C1C=NN=C(NN)N1

Computed Properties

Exact Mass: 127.04955
Monoisotopic Mass: 127.049
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.6
Topological Polar Surface Area: 91.9Å²

Experimental Properties

Density: 1.95
Boiling Point: 255.6°Cat760mmHg
Flash Point: 108.4°C
Refractive Index: 1.84
PSA: 91.87

3-hydrazinyl-4,5-dihydro-1,2,4-triazin-5-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	H954993-10mg	3-hydrazinyl-4,5-dihydro-1,2,4-triazin-5-one	21383-22-2		10mg	$ 50.00	2022-06-04
TRC	H954993-50mg	3-hydrazinyl-4,5-dihydro-1,2,4-triazin-5-one	21383-22-2		50mg	$ 210.00	2022-06-04
TRC	H954993-100mg	3-hydrazinyl-4,5-dihydro-1,2,4-triazin-5-one	21383-22-2		100mg	$ 320.00	2022-06-04
Enamine	EN300-104373-0.05g	3-hydrazinyl-4,5-dihydro-1,2,4-triazin-5-one	21383-22-2	95%	0.05g	$200.0	2023-10-28
Enamine	EN300-104373-0.1g	3-hydrazinyl-4,5-dihydro-1,2,4-triazin-5-one	21383-22-2	95%	0.1g	$298.0	2023-10-28
Enamine	EN300-104373-0.25g	3-hydrazinyl-4,5-dihydro-1,2,4-triazin-5-one	21383-22-2	95%	0.25g	$425.0	2023-10-28
Enamine	EN300-104373-0.5g	3-hydrazinyl-4,5-dihydro-1,2,4-triazin-5-one	21383-22-2	95%	0.5g	$668.0	2023-10-28
Enamine	EN300-104373-1.0g	3-hydrazinyl-4,5-dihydro-1,2,4-triazin-5-one	21383-22-2	95%	1g	$857.0	2023-05-24
Enamine	EN300-104373-2.5g	3-hydrazinyl-4,5-dihydro-1,2,4-triazin-5-one	21383-22-2	95%	2.5g	$1680.0	2023-10-28
Enamine	EN300-104373-5.0g	3-hydrazinyl-4,5-dihydro-1,2,4-triazin-5-one	21383-22-2	95%	5g	$2485.0	2023-05-24